(2-{2-[(2,4-dichlorophenoxy)acetyl]carbonohydrazonoyl}phenoxy)acetic acid

• IUPAC Name: 2-[2-[(E)-[[2-(2,4-dichlorophenoxy)acetyl]hydrazinylidene]methyl]phenoxy]acetic acid
• InChI: InChI=1S/C17H14Cl2N2O5/c18-12-5-6-15(13(19)7-12)25-9-16(22)21-20-8-11-3-1-2-4-14(11)26-10-17(23)24/h1-8H,9-10H2,(H,21,22)(H,23,24)/b20-8+
• InChI Key: KLOHDDXLWDFSEY-DNTJNYDQSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=NNC(=O)COC2=C(C=C(C=C2)Cl)Cl)OCC(=O)O
• Isomeric SMILES: C1=CC=C(C(=C1)/C=N/NC(=O)COC2=C(C=C(C=C2)Cl)Cl)OCC(=O)O
• Molecular Formula: C17H14Cl2N2O5
• Molecular Weight: 397.2 g/mol

Description

(2-{2-[(2,4-dichlorophenoxy)acetyl]carbonohydrazonoyl}phenoxy)acetic acid, also known as dicamba, is a synthetic herbicide that is widely used in agriculture to control weeds. It belongs to the chemical class of benzoic acid herbicides and is known for its selective activity against broadleaf weeds.

Mechanism of Action

Dicamba works by disrupting the growth and development of plants. It is a systemic herbicide, meaning that it is absorbed by the plant and transported throughout its tissues. Dicamba mimics the action of the plant hormone auxin, which is responsible for regulating growth and development. By disrupting the normal auxin signaling pathways, (2-{2-[(2,4-dichlorophenoxy)acetyl]carbonohydrazonoyl}phenoxy)acetic acid causes abnormal growth and development in plants, ultimately leading to their death.
Biochemical and Physiological Effects:
Dicamba has been shown to have a range of biochemical and physiological effects on plants. It can cause changes in gene expression, alter the production of proteins, and disrupt the normal functioning of plant cells. These effects can lead to a range of symptoms in plants, including stunted growth, leaf curling, and chlorosis.

Advantages and Limitations for Lab Experiments

Dicamba is a widely used herbicide in agriculture, and its effectiveness in controlling weeds has been well established. In laboratory experiments, (2-{2-[(2,4-dichlorophenoxy)acetyl]carbonohydrazonoyl}phenoxy)acetic acid can be used to study the effects of herbicides on plant growth and development. However, there are limitations to the use of (2-{2-[(2,4-dichlorophenoxy)acetyl]carbonohydrazonoyl}phenoxy)acetic acid in laboratory experiments, including its potential toxicity to non-target organisms and its potential to leach into groundwater.

Future Directions

There are several areas of research that could be explored in the future regarding (2-{2-[(2,4-dichlorophenoxy)acetyl]carbonohydrazonoyl}phenoxy)acetic acid. One area of interest is the development of new formulations of (2-{2-[(2,4-dichlorophenoxy)acetyl]carbonohydrazonoyl}phenoxy)acetic acid that are less toxic and more environmentally friendly. Another area of research is the study of (2-{2-[(2,4-dichlorophenoxy)acetyl]carbonohydrazonoyl}phenoxy)acetic acid resistance in weeds, and the development of new herbicides that can overcome this resistance. Finally, there is a need for further research into the potential effects of (2-{2-[(2,4-dichlorophenoxy)acetyl]carbonohydrazonoyl}phenoxy)acetic acid on non-target organisms and the environment, in order to ensure that its use is safe and sustainable.

Scientific Research Applications

Dicamba has been extensively studied for its herbicidal properties and its effects on the environment. It is commonly used in agriculture to control weeds in crops such as soybeans, cotton, and corn. Dicamba has also been studied for its potential use in controlling invasive plant species in natural ecosystems.